Cas no 2413846-44-1 (rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate)

• Product Name: rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate
• CAS No: 2413846-44-1
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5674260
• PubChem ID: 165768418
• Update Time: 2025-05-20

rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl 3-{[(1R,2R)-2-hydroxycyclohexyl]oxy}azetidine-1-carboxylate
• EN300-26666006
• 2413846-44-1
• rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate

• Inchi： 1S/C14H25NO4/c1-14(2,3)19-13(17)15-8-10(9-15)18-12-7-5-4-6-11(12)16/h10-12,16H,4-9H2,1-3H3/t11-,12-/m1/s1
• InChI Key： LLMJCSODXIYLGT-VXGBXAGGSA-N
• SMILES： O(C1CN(C(=O)OC(C)(C)C)C1)[C@@H]1CCCC[C@H]1O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59Ų

Additional information on rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate

Comprehensive Overview of rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate (CAS No. 2413846-44-1)

In the realm of synthetic organic chemistry, rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate (CAS No. 2413846-44-1) has emerged as a compound of significant interest due to its unique structural features and potential applications in pharmaceutical research. This chiral azetidine derivative combines a tert-butyl carbamate group with a hydroxycyclohexyl moiety, making it a valuable intermediate for drug discovery and asymmetric synthesis. Researchers are particularly intrigued by its stereochemistry, as the (1R,2R)-configuration of the cyclohexyl ring may influence biological activity in target molecules.

The growing demand for enantiomerically pure intermediates in medicinal chemistry has placed compounds like rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate at the forefront of synthetic strategies. Recent trends in AI-assisted drug design and computational chemistry have highlighted the importance of such building blocks for developing GPCR-targeting therapeutics and CNS-active compounds. The azetidine ring in this structure is particularly noteworthy, as this four-membered nitrogen heterocycle is becoming increasingly prevalent in modern drug candidates due to its favorable pharmacokinetic properties.

From a synthetic perspective, the tert-butyloxycarbonyl (Boc) protecting group in this molecule offers excellent stability during multi-step syntheses while allowing for mild deprotection conditions. This characteristic makes CAS No. 2413846-44-1 particularly valuable for constructing peptide mimetics and conformationally constrained analogs. The presence of both hydrophilic (hydroxy) and lipophilic (cyclohexyl) domains within the same molecule provides opportunities for structure-activity relationship (SAR) studies in drug optimization programs.

Recent publications have explored the use of related azetidine carboxylates in developing protein degradation technologies such as PROTACs (Proteolysis Targeting Chimeras) and molecular glues. While specific data on rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate in these applications remains limited, its structural similarity to known E3 ligase binders suggests potential utility in this cutting-edge therapeutic modality. The compound's hydrogen bond donor/acceptor profile aligns well with requirements for protein-protein interaction modulation.

Analytical characterization of this compound typically involves advanced techniques such as chiral HPLC for enantiomeric purity assessment and 2D NMR for full structural elucidation. The pharmaceutical industry's increasing focus on continuous manufacturing and flow chemistry has prompted investigations into efficient synthetic routes for such intermediates. Process chemists are particularly interested in developing catalytic asymmetric methods to access enantiopure forms of this scaffold.

Environmental and regulatory considerations for rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate follow standard protocols for pharmaceutical intermediates. The compound's biodegradability profile and green chemistry metrics are becoming increasingly important factors in its synthetic development, aligning with the industry's shift toward sustainable chemistry practices. Recent advances in enzyme-mediated synthesis may offer alternative routes to this valuable intermediate.

In conclusion, rac-tert-butyl 3-{(1R,2R)-2-hydroxycyclohexyloxy}azetidine-1-carboxylate (CAS No. 2413846-44-1) represents a versatile chiral building block with broad potential in medicinal chemistry. Its unique combination of rigid cyclic structure and functional group diversity makes it particularly valuable for addressing modern challenges in drug discovery and chemical biology. As research continues to explore the boundaries of small molecule therapeutics, compounds like this will undoubtedly play increasingly important roles in developing next-generation pharmaceuticals.